4-(2-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole

• IUPAC Name: 4-[2-(2-bromoethoxy)phenyl]-1,2,4-triazole
• InChI: InChI=1S/C10H10BrN3O/c11-5-6-15-10-4-2-1-3-9(10)14-7-12-13-8-14/h1-4,7-8H,5-6H2
• InChI Key: YHEQHEDLYOOWFW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)N2C=NN=C2)OCCBr
• Molecular Formula: C10H10BrN3O
• DSSTOX Substance ID: DTXSID60676563
• Molecular Weight: 268.11 g/mol
• CAS RN: 1223748-41-1

Description

4-(2-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole, commonly referred to as BEPT, is a synthetic phenyl triazole compound with a broad range of applications in the scientific research field. It is a derivative of 1,2,4-triazole and is synthesized by the reaction of 2-bromoethanol with 1,2,4-triazole. BEPT is used in various laboratory experiments to study the biochemical and physiological effects of the compound on various biological systems. BEPT is also used in the synthesis of various pharmaceuticals and other compounds.

Scientific Research Applications

Broad Spectrum of Biological Activities

Triazole derivatives, including 4-(2-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole, have been extensively studied for their diverse biological activities. This class of compounds is known for its anti-inflammatory, antimicrobial, antitumoral, antiviral activities, and its efficacy against several neglected diseases. Their structural versatility allows for various biological activities, making them key targets for the development of new pharmaceuticals. The preparation and evaluation of these derivatives have underscored the importance of finding more efficient, green, and sustainable methods of synthesis to address emerging health challenges, including antibiotic resistance and new disease outbreaks (Ferreira et al., 2013).

Novel Synthetic Approaches

Research has identified a need for novel and rational ways of synthesizing biologically active 1,2,4-triazole derivatives. These compounds have demonstrated a wide range of biological activities, prompting scientists to explore alternative synthetic methods that could offer more efficient pathways to these potentially therapeutic agents. Such efforts aim to enhance the chemical modeling of 1,2,4-triazoles, exploring their application in treating various conditions and diseases (Ohloblina, 2022).

Pharmacological Significance

The pharmacological relevance of 1,2,4-triazole derivatives is underscored by their presence in an array of pharmaceuticals treating cancer, microbial infections, and other diseases. The exploration of 1,2,4-triazole-containing scaffolds has highlighted their utility in drug discovery, showing promise against cancer cells, microbes, and various diseases. This research stimulates further investigation into new and efficient methodologies for accessing new 1,2,4-triazole-containing scaffolds, potentially leading to the discovery of novel drug candidates (Nasri et al., 2021).

Industrial Applications

Beyond their pharmacological applications, 3- and 4-amino-1,2,4-triazoles serve as fundamental raw materials in the fine organic synthesis industry. Their derivatives find applications in producing agricultural products, pharmaceuticals, dyes, high-energy materials, and anti-corrosion additives. The versatility of these compounds extends to the production of analytical and flotation reagents, heat-resistant polymers, products with fluorescent properties, and ionic liquids used in various scientific and industrial fields (Nazarov et al., 2021).